Cas no 1214-16-0 (3,6-Dibromo-9-vinylcarbazole)

• Product Name: 3,6-Dibromo-9-vinylcarbazole
• CAS No: 1214-16-0
• MF: C₁₄H₉Br₂N
• MW: 351.035961866379
• MDL: MFCD00080466
• CID: 41091
• PubChem ID: 631725
• Update Time: 2025-10-31

3,6-Dibromo-9-vinylcarbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-9-vinylcarbazole
• 3,6-dibromo-9-ethenylcarbazole
• 3,6-Br N-vinylcarbazole
• 3,6-Dibrom-N-vinylcarbazol
• 3,6-Dibromo-9-vinyl-9H-carbazole
• 3,6-dibromo-9-vinyl-carbazole
• 3,6-dibromo-N-vinylcarbazole
• 9H-Carbazole,3,6-dibromo-9-ethenyl
• FT-0715256
• D5426
• ORMIJZCMQBMNFA-UHFFFAOYSA-N
• 1214-16-0
• 3,6-Dibromo-9-vinyl-9H-carbazole #
• F71978
• DTXSID30348184
• AMY22864
• MFCD00080466
• SCHEMBL304192
• AS-85396
• 878-571-8

• MDL： MFCD00080466
• Inchi： 1S/C14H9Br2N/c1-2-17-13-5-3-9(15)7-11(13)12-8-10(16)4-6-14(12)17/h2-8H,1H2
• InChI Key： ORMIJZCMQBMNFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1C=C(C=CC=1N2C=C)Br

Computed Properties

• Exact Mass: 348.91000
• Monoisotopic Mass: 348.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93000
• LogP: 5.42000

Additional information on 3,6-Dibromo-9-vinylcarbazole

3,6-Dibromo-9-vinylcarbazole: A Comprehensive Overview

3,6-Dibromo-9-vinylcarbazole, with the CAS number 1214-16-0, is a significant compound in the field of organic electronics and materials science. This compound has garnered considerable attention due to its unique properties and potential applications in advanced materials. The term 9-vinylcarbazole refers to the carbazole core with a vinyl group attached at the 9-position, while the dibromo substitution at positions 3 and 6 introduces additional functionality and stability to the molecule.

The synthesis of 3,6-dibromo-9-vinylcarbazole typically involves multi-step organic reactions, including bromination and coupling processes. Recent advancements in synthetic methodologies have enabled higher yields and better control over the product's purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more efficient and scalable for industrial applications.

In terms of physical and chemical properties, 3,6-dibromo-9-vinylcarbazole exhibits a high melting point and excellent thermal stability, which are crucial for its use in high-temperature applications. The compound also demonstrates moderate solubility in common organic solvents, facilitating its incorporation into various material systems. Its electronic properties, including a wide bandgap and strong electron-withdrawing characteristics due to the bromine substituents, make it highly suitable for applications in optoelectronic devices.

The application of 3,6-dibromo-9-vinylcarbazole spans across multiple domains. In organic light-emitting diodes (OLEDs), it serves as an efficient electron transport layer material due to its excellent charge transport properties. Recent studies have highlighted its role in enhancing device efficiency and operational stability by fine-tuning its molecular structure. Additionally, this compound finds utility in polymer blends and composites, where it acts as a compatibilizer or stabilizer, improving interfacial adhesion and mechanical performance.

Recent research has focused on modifying the structure of 3,6-dibromo-9-vinylcarbazole to explore its potential in emerging technologies such as perovskite solar cells and flexible electronics. By incorporating this compound into hybrid materials, scientists aim to leverage its unique electronic properties for enhanced photovoltaic performance. Furthermore, investigations into its biocompatibility have opened avenues for its use in biomedical applications, such as drug delivery systems and biosensors.

In conclusion, 3,6-dibromo-9-vinylcarbazole stands out as a versatile compound with immense potential across various fields. Its combination of thermal stability, electronic functionality, and compatibility with diverse material systems positions it as a key player in the development of next-generation technologies. Continued research into its properties and applications will undoubtedly unlock new possibilities for this remarkable compound.